Cas no 1260658-95-4 (3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole)

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole structure
1260658-95-4 structure
Product Name:3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole
CAS No:1260658-95-4
MF:C6H6ClF3N2
MW:198.573450565338
MDL:MFCD15976764
CID:2761152
PubChem ID:21698387
Update Time:2025-04-21

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(CHLOROMETHYL)-1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOLE
    • 3-CHLOROMETHYL-1-(2,2,2-TRIFLUORO-ETHYL)-1H-PYRAZOLE
    • 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)pyrazole
    • 2023AJ
    • SBB073455
    • SB32377
    • STL583927
    • 1260658-95-4
    • AKOS005169627
    • CS-0443861
    • SCHEMBL7996504
    • DTXSID60617077
    • EN300-225059
    • BKOWHECXKSAYNB-UHFFFAOYSA-N
    • AT28578
    • MFCD15976764
    • DTXCID10567831
    • 1H-Pyrazole, 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-
    • 838-921-2
    • 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole
    • MDL: MFCD15976764
    • Inchi: 1S/C6H6ClF3N2/c7-3-5-1-2-12(11-5)4-6(8,9)10/h1-2H,3-4H2
    • InChI Key: BKOWHECXKSAYNB-UHFFFAOYSA-N
    • SMILES: ClCC1C=CN(CC(F)(F)F)N=1

Computed Properties

  • Exact Mass: 198.0171604 g/mol
  • Monoisotopic Mass: 198.0171604 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.8
  • Molecular Weight: 198.57

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB502209-100 mg
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AB502209-250 mg
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AB502209-500 mg
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AB502209-1 g
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AB502209-2 g
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